Cas no 2171923-05-8 (4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoethyl}-5-methylhexanoic acid)

• Product Name: 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoethyl}-5-methylhexanoic acid
• CAS No: 2171923-05-8
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6266627
• PubChem ID: 165877284
• Update Time: 2025-11-01

4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoethyl}-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoethyl}-5-methylhexanoic acid
• 4-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]ethyl}-5-methylhexanoic acid
• 2171923-05-8
• EN300-1550274

• Inchi： 1S/C28H32N2O5/c1-19(2)20(13-14-27(32)33)15-17-29-26(31)12-7-16-30-28(34)35-18-25-23-10-5-3-8-21(23)22-9-4-6-11-24(22)25/h3-6,8-11,19-20,25H,13-18H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： BUCGRPIYYMWQDN-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(NCCC(CCC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoethyl}-5-methylhexanoic acid

4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoethyl}-5-methylhexanoic acid: A Comprehensive Overview

4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoethyl}-5-methylhexanoic acid, also known by its CAS number 2171923-05-8, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butynamide moiety, and a hexanoic acid backbone. The presence of these functional groups makes it a valuable molecule in the realms of organic synthesis, drug discovery, and materials science.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthetic procedures. Recent studies have highlighted the importance of Fmoc-containing compounds in the development of bioconjugates and targeted drug delivery systems. For instance, researchers have demonstrated that Fmoc-modified peptides can enhance the stability and bioavailability of therapeutic agents, making them more effective in treating diseases such as cancer and inflammatory disorders.

The butynamide moiety in this compound introduces alkyne functionality, which is highly reactive and versatile in organic transformations. Alkynes are widely used in click chemistry reactions, such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC), to construct complex molecular architectures. Recent advancements in click chemistry have enabled the synthesis of advanced materials, including stimuli-responsive polymers and nanomaterials, which are revolutionizing fields like drug delivery and electronics.

The hexanoic acid backbone provides the molecule with amphiphilic properties, allowing it to interact with both hydrophilic and hydrophobic environments. This characteristic is particularly advantageous in the design of surfactants and emulsifiers, which are essential components in pharmaceutical formulations and food industries. Moreover, the methyl group at position 5 adds steric bulk to the molecule, potentially influencing its solubility and biological activity.

Recent research has focused on optimizing the synthesis of this compound to improve its yield and purity. For example, scientists have explored novel protecting group strategies and catalytic methods to streamline the production process. These advancements not only enhance the scalability of the synthesis but also reduce environmental impact by minimizing waste generation.

In terms of applications, this compound has shown promise in several areas. Its Fmoc group makes it an ideal candidate for use in peptide-based vaccines and immunotherapies. Additionally, its alkyne functionality enables it to serve as a building block for constructing larger biomolecules or materials with tailored properties. For instance, researchers have utilized similar compounds to develop self-healing polymers that can repair damage caused by mechanical stress or environmental factors.

The integration of computational chemistry tools has further expanded our understanding of this compound's properties. Molecular modeling studies have provided insights into its conformational flexibility, electronic structure, and interaction patterns with biological targets. These findings are critical for designing experiments aimed at evaluating its pharmacokinetic profile and bioactivity.

In conclusion, 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoethyl}-5-methylhexanoic acid represents a versatile platform for exploring innovative chemical solutions across multiple disciplines. Its unique combination of functional groups positions it as a valuable asset in advancing drug development, materials science, and green chemistry practices. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow significantly.